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Compound of Interest

1-Butyl-3-methylimidazolium octyl

Compound Name:
sulfate

cat. No.: B1253307

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Butyl-3-methylimidazolium octyl sulfate (CAS: 445473-
58-5). Adherence to these guidelines is critical for ensuring personnel safety and minimizing
environmental impact.

Hazard Identification and Safety Data

1-Butyl-3-methylimidazolium octyl sulfate is an ionic liquid that presents several hazards
upon exposure. It is crucial to be aware of these risks before handling the substance.
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Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation.[1][2]
o Causes serious eye irritation.
Eye Irritation H319
[1][2]
, o May cause respiratory
Respiratory Irritation H335

irritation.[1]

Signal Word

Warning[2]

Pictogram

GHSO07 (Exclamation Mark)[2]

Occupational Exposure Limits

No established TWA or PEL.

Handle with care.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling 1-Butyl-3-methylimidazolium octyl sulfate.
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PPE Category Item Specification

Chemical splash goggles are

required. A face shield should
Eye Protection Safety Goggles be worn in conjunction with

goggles when there is a

significant risk of splashing.

While specific breakthrough
time data for this ionic liquid is
not readily available, Butyl or
Nitrile gloves are
recommended for handling.

Hand Protection Chemical-Resistant Gloves Always inspect gloves for
integrity before use and
replace them immediately if
they become contaminated.
For prolonged contact,

consider double-gloving.

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and buttoned

to its full length.

Use in a well-ventilated area or
a chemical fume hood. If
) ) ) engineering controls are
Respiratory Protection Respirator ) o ] ]
insufficient, a respirator with a
type ABEK (EN14387) filter

cartridge is recommended.[2]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.ulcho.com/1-butyl-3-methylimidazolium-octyl-sulfate-cas-445473-58-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iltz:t:i]IEy& Itjrilcineg

Preparation

Assess Task and Potential Exposure

Determine Risk

Select Appropriate PPE

Chemical{Handling

Don PPE Correctly
Handle Chemical in F@

Task Complete

Post-Handling

Doff PPE to Avoid Con@
Dispose of Single-Use PPE

Clean and Store Reusable PPE

Monitor for Contamination

Click to download full resolution via product page

Caption: Workflow for selecting and using Personal Protective Equipment.
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Experimental Protocol: Safe Handling of 1-Butyl-3-
methylimidazolium octyl sulfate

This protocol outlines the step-by-step process for safely using this ionic liquid in a laboratory

setting.

3.1. Preparation and Pre-Handling

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All
handling of the ionic liquid should occur within the fume hood.

Gather Materials: Assemble all necessary equipment, including the ionic liquid, other
reagents, glassware, and waste containers, inside the fume hood.

PPE: Don the required personal protective equipment as specified in the table above.

3.2. Handling and In-Use Procedures

Dispensing: Carefully dispense the required amount of the ionic liquid. Use a clean,
dedicated spatula for solids or a calibrated pipette for liquids.

Avoid Inhalation: Keep the sash of the fume hood at the lowest practical height to maximize
airflow and prevent inhalation of any potential vapors or aerosols.

Spill Prevention: Use secondary containment (e.g., a tray) to contain any potential spills.

Immediate Cleanup: In the event of a small spill within the fume hood, absorb the material
with an inert absorbent material (e.g., vermiculite, dry sand) and place it in a designated,

sealed waste container.

3.3. Post-Handling and Storage

o Secure Container: Tightly seal the container of 1-Butyl-3-methylimidazolium octyl sulfate

immediately after use.
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o Decontamination: Decontaminate any surfaces that may have come into contact with the
ionic liquid.

» Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items in the appropriate waste stream.

Disposal Plan

Imidazolium-based ionic liquids may not be readily biodegradable and require proper disposal
as chemical waste.[3][4]

4.1. Waste Collection

» Designated Waste Container: Use a clearly labeled, sealed, and chemically compatible
container for all waste containing 1-Butyl-3-methylimidazolium octyl sulfate.

e Segregation: Do not mix this waste with other chemical waste streams unless compatibility
has been confirmed.

o Contaminated Materials: Any materials, such as pipette tips, gloves, and absorbent pads,
that come into contact with the ionic liquid must be disposed of in the designated solid
chemical waste container.

4.2. Disposal Procedure

o University/Company Guidelines: Follow your institution's specific guidelines for hazardous
waste disposal.

o Waste Pickup: Arrange for the collection of the sealed waste container by your institution's
environmental health and safety (EHS) department or a licensed chemical waste disposal
company.

e Advanced Disposal Methods: While not typically performed in a standard laboratory, be
aware that research is ongoing into the degradation of imidazolium-based ionic liquids using
methods such as plasma electrolysis and Fenton oxidation.[5][6][7] Recycling and recovery
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of ionic liquids through processes like distillation and extraction are also being explored to
improve sustainability.[8][9][10][11][12]

Waste Containing
1-Butyl-3-methylimidazolium octyl sulfate

l

Segregate Liquid and Solid Waste

Collect in Labeled,
Sealed Liquid Waste Container

Collect Contaminated Solids
in Labeled, Sealed Bag/Container

ollow Guidelines

Store Waste in Designated
Secondary Containment Area

Arrange for Professional
Waste Disposal Pickup
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Caption: Logical flow for the proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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